Cas no 183134-28-3 (2,3-Dihydroxypropyl 2-sulfanylpropanoate)
183134-28-3 structure
Product Name:2,3-Dihydroxypropyl 2-sulfanylpropanoate
CAS No:183134-28-3
MF:C6H12O4S
MW:180.222081184387
CID:2783600
PubChem ID:22105057
Update Time:2025-04-21
2,3-Dihydroxypropyl 2-sulfanylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dihydroxypropyl 2-sulfanylpropanoate
- 183134-28-3
- DTXSID60622469
- SCHEMBL8531051
-
- Inchi: 1S/C6H12O4S/c1-4(11)6(9)10-3-5(8)2-7/h4-5,7-8,11H,2-3H2,1H3
- InChI Key: MZCAZOUPSJQYMW-UHFFFAOYSA-N
- SMILES: SC(C)C(=O)OCC(CO)O
Computed Properties
- Exact Mass: 180.04563003Da
- Monoisotopic Mass: 180.04563003Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 67.8Ų
2,3-Dihydroxypropyl 2-sulfanylpropanoate Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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